N-(3-carbamoyl-6-methyl-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-1-(thiophen-2-ylsulfonyl)pyrrolidine-2-carboxamide

• IUPAC Name: N-(3-carbamoyl-6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-1-thiophen-2-ylsulfonylpyrrolidine-2-carboxamide
• InChI: InChI=1S/C19H23N3O4S3/c1-11-6-7-12-14(10-11)28-19(16(12)17(20)23)21-18(24)13-4-2-8-22(13)29(25,26)15-5-3-9-27-15/h3,5,9,11,13H,2,4,6-8,10H2,1H3,(H2,20,23)(H,21,24)
• InChI Key: QCDBNEWZPUIFGP-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC2=C(C1)SC(=C2C(=O)N)NC(=O)C3CCCN3S(=O)(=O)C4=CC=CS4
• Molecular Formula: C19H23N3O4S3
• Molecular Weight: 453.6 g/mol
• CAS No.: 1098639-11-2

Description

N-(3-carbamoyl-6-methyl-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-1-(thiophen-2-ylsulfonyl)pyrrolidine-2-carboxamide is a useful research compound. Its molecular formula is C19H23N3O4S3 and its molecular weight is 453.59. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Analysis

Research on N-(3-carbamoyl-6-methyl-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-1-(thiophen-2-ylsulfonyl)pyrrolidine-2-carboxamide and related compounds has primarily focused on their synthesis and structural properties. For instance, Vasu et al. (2004) synthesized and characterized N-p-tolyl-2-acetylamino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide, providing insights into its crystal structure through X-ray diffraction methods (Vasu et al., 2004). Similarly, Sagar et al. (2018) focused on the synthesis of closely related N-(3-benzoyl-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)benzamides, highlighting different modes of supramolecular aggregation and structural analysis (Sagar et al., 2018).

Biological and Pharmaceutical Applications

The compound and its derivatives have also been explored for potential biological and pharmaceutical applications. For instance, Babu et al. (2013) investigated the antimicrobial activities of N-(3-chloro-2-oxo-4-phenylazetidin-1-yl)/3-N-(4-oxo-2-arylthiazolidin-3-yl)-2-(methylsulfonamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamides derivatives, revealing significant activities against various bacterial and fungal strains (Babu et al., 2013). Alagarsamy et al. (2006) synthesized and evaluated 2-methylthio-3-substituted-5,6,7,8-tetrahydrobenzo[b]thieno[2,3-d]pyrimidin-4(3H)-ones for their analgesic, anti-inflammatory, and antibacterial activities, contributing to the understanding of their pharmacological potential (Alagarsamy et al., 2006).

Chemical Reactivity and Compound Synthesis

Several studies have also focused on the chemical reactivity and synthesis of related compounds. For example, Mohareb et al. (2004) explored the synthesis of heterocyclic derivatives like pyran, pyridine, and pyridazine from ethyl α-(3-carbamoyl-4,5,6,7-tetrahydrobenzo[b]thiophen-2-ylhydrazono)acetates (Mohareb et al., 2004). Wardakhan et al. (2005) investigated the utility of 2-aminothiophene-3-carboxamide in the synthesis of biologically active, fused heterocyclic derivatives, emphasizing its potential in pharmaceutical research (Wardakhan et al., 2005).